Cas no 50604-12-1 (methyl 4-(2-hydroxypropan-2-yl)benzoate)
50604-12-1 structure
Product Name:methyl 4-(2-hydroxypropan-2-yl)benzoate
CAS No:50604-12-1
MF:C11H14O3
MW:194.227063655853
MDL:MFCD20484016
CID:1568140
PubChem ID:18174533
Update Time:2025-04-21
methyl 4-(2-hydroxypropan-2-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(1-hydroxy-1-methylethyl)-, methyl ester
- methyl 4-(2-hydroxypropan-2-yl)benzoate
- Y14706
- 4-(1-hydroxy-1-methyl-ethyl)-benzoic acid methyl ester
- SCHEMBL548614
- DB-101319
- DTXSID70592563
- INERTZMRNZLDIB-UHFFFAOYSA-N
- methyl 4-(1-hydroxy-1-methylethyl)benzoate
- EN300-1858021
- 50604-12-1
- CS-0093709
-
- MDL: MFCD20484016
- Inchi: 1S/C11H14O3/c1-11(2,13)9-6-4-8(5-7-9)10(12)14-3/h4-7,13H,1-3H3
- InChI Key: INERTZMRNZLDIB-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
methyl 4-(2-hydroxypropan-2-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0999325-1g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 1g |
$880 | 2024-08-02 | |
| Enamine | EN300-1858021-0.05g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 0.05g |
$182.0 | 2023-09-18 | |
| Enamine | EN300-1858021-0.1g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 0.1g |
$272.0 | 2023-09-18 | |
| Enamine | EN300-1858021-0.25g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 0.25g |
$389.0 | 2023-09-18 | |
| Enamine | EN300-1858021-0.5g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 0.5g |
$613.0 | 2023-09-18 | |
| Enamine | EN300-1858021-1.0g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 1g |
$785.0 | 2023-06-01 | |
| Enamine | EN300-1858021-2.5g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 2.5g |
$1539.0 | 2023-09-18 | |
| Enamine | EN300-1858021-5.0g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 5g |
$2277.0 | 2023-06-01 | |
| Enamine | EN300-1858021-10.0g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 10g |
$3376.0 | 2023-06-01 | |
| eNovation Chemicals LLC | Y0999325-5g |
methyl 4-(2-hydroxypropan-2-yl)benzoate |
50604-12-1 | 95% | 5g |
$1280 | 2025-02-20 |
methyl 4-(2-hydroxypropan-2-yl)benzoate Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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